Cas no 1448137-01-6 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-chloro-4-fluorobenzamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-chloro-4-fluorobenzamide
• CAS No: 1448137-01-6
• MF: C₁₈H₁₃ClFNO₄
• MW: 361.751527547836
• CID: 6055373
• PubChem ID: 71803130
• Update Time: 2025-10-30

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-chloro-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-chloro-4-fluorobenzamide
• N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-2-chloro-4-fluorobenzamide
• AKOS024554852
• 1448137-01-6
• N-[4-(2H-1,3-BENZODIOXOL-5-YLOXY)BUT-2-YN-1-YL]-2-CHLORO-4-FLUOROBENZAMIDE
• F6412-2266
• N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-chloro-4-fluorobenzamide

• Inchi： 1S/C18H13ClFNO4/c19-15-9-12(20)3-5-14(15)18(22)21-7-1-2-8-23-13-4-6-16-17(10-13)25-11-24-16/h3-6,9-10H,7-8,11H2,(H,21,22)
• InChI Key： HDLHBUNZFXTZFC-UHFFFAOYSA-N
• SMILES： C(NCC#CCOC1=CC=C2OCOC2=C1)(=O)C1=CC=C(F)C=C1Cl

Computed Properties

• Exact Mass: 361.0517138g/mol
• Monoisotopic Mass: 361.0517138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.8Ų

Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-chloro-4-fluorobenzamide

Introduction to N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-chloro-4-fluorobenzamide (CAS No. 1448137-01-6)

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-chloro-4-fluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1448137-01-6, represents a convergence of multiple chemical moieties that contribute to its potential applications in drug discovery and development.

The molecular structure of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-chloro-4-fluorobenzamide incorporates several key functional groups that are of interest to medicinal chemists. The presence of a benzodioxole moiety, specifically the 2H-1,3-benzodioxol-5-yloxy group, suggests potential interactions with biological targets such as enzymes and receptors. This moiety is known for its role in various pharmacological activities, including anti-inflammatory and antimicrobial properties.

Furthermore, the compound features a butynyl group at the 2-position, which can influence its metabolic stability and bioavailability. The combination of the butynyl and benzodioxole groups creates a scaffold that may exhibit enhanced binding affinity to specific therapeutic targets. Additionally, the 2-chloro and 4-fluoro substituents on the benzamide portion of the molecule contribute to its electronic properties, potentially affecting its reactivity and interaction with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Molecular modeling studies have indicated that N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-chloro-4-fluorobenzamide may exhibit favorable interactions with proteins involved in signal transduction pathways. These interactions could be exploited for the development of novel therapeutic agents targeting diseases such as cancer and neurological disorders.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug development. Initial assays have shown promising results in terms of inhibitory activity against certain enzymes implicated in disease pathways. The benzodioxole group, in particular, has been identified as a key element in mediating these interactions. Further research is ongoing to optimize the structure and improve the potency of this compound.

The synthesis of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-chloro-4-fluorobenzamide presents a challenge due to the complexity of its molecular architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency. The use of palladium-catalyzed cross-coupling reactions has been particularly valuable in forming the carbon-carbon bonds that define this compound's structure.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The presence of a 4-fluoro group in this molecule enhances its metabolic stability and binding affinity. Fluorine substitution is a common strategy employed by medicinal chemists to improve drug-like properties. The 2-chloro group also contributes to these effects by influencing electronic distributions and steric interactions.

As research continues, the potential applications of N-4(2H^-1,3-benzodioxol^-5-yloxy)but-^-₂^ylnyl-_{>)->)->)->)->)->)->)->)->)->)->)- chloro- >fluorobenzamide) CAS no.^{.1448137-01.6)} ) ) ) ) will likely expand to include treatments for a broader range of diseases. The integration of cutting-edge chemical biology techniques will further elucidate its mechanisms of action and identify new therapeutic opportunities.}

The future direction of research on this compound will involve both structural optimization and exploration of its biological activity. By modifying various functional groups within its framework, scientists aim to enhance its efficacy while minimizing potential side effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

In conclusion, N^-4(Hemibenzo[de]isoquinolinium(1-)lactam)) represents a promising candidate for further investigation in drug discovery programs due to its unique structural features and potential biological activities. The ongoing studies highlight the importance of interdisciplinary approaches in uncovering new therapeutic agents that address unmet medical needs.